Cas no 35252-94-9 (4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl)-)

• Product Name: 4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl)-
• CAS No: 35252-94-9
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 1476607
• PubChem ID: 135410098
• Update Time: 2025-06-25

4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl)-
• SCHEMBL10716203
• 6-(chloromethyl)-2-isopropylpyrimidin-4-ol
• MS-1918
• 4-chloromethyl-6-hydroxy-2-isopropyl-pyrimidine
• 6-(chloromethyl)-2-(1-methylethyl)-4(1H)pyrimidinone
• 6-(chloromethyl)-2-(propan-2-yl)pyrimidin-4-ol
• ZKCAVUYFKJKMRI-UHFFFAOYSA-N
• SB56923
• 4-(chloromethyl)-2-propan-2-yl-1H-pyrimidin-6-one
• 2-isopropyl-4-hydroxy-6-chloromethyl-pyrimidine
• AKOS015994149
• 35252-94-9
• AKOS009158588
• SCHEMBL7253219
• MFCD00023251
• 6-CHLOROMETHYL-4-HYDROXY-2-ISOPROPYLPYRIMIDINE

• Inchi： 1S/C8H11ClN2O/c1-5(2)8-10-6(4-9)3-7(12)11-8/h3,5H,4H2,1-2H3,(H,10,11,12)
• InChI Key： ZKCAVUYFKJKMRI-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC(C(C)C)=N1)=O

Computed Properties

• Exact Mass: 186.05613
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Additional information on 4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl)-

Introduction to 4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 35252-94-9, identified as 4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl), represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a pyrimidinone core with substituents that include a chloromethyl group and an isobutyl moiety, has garnered attention due to its unique structural and functional properties. The presence of these specific functional groups not only imparts distinct reactivity but also opens up avenues for diverse applications in pharmaceutical research and drug development.

In recent years, the study of pyrimidine derivatives has seen significant advancements, particularly in their role as pharmacophores. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively explored for their biological activities. Among these, 4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl) stands out due to its potential as a precursor in synthesizing novel bioactive molecules. The chloromethyl group, in particular, serves as a versatile handle for further functionalization, enabling the construction of more complex structures with tailored biological properties.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The combination of the pyrimidinone scaffold with the isobutyl group creates a molecule that can interact with biological targets in multiple ways. This dual functionality makes it an attractive candidate for designing inhibitors or modulators of enzyme activity. For instance, recent studies have highlighted the importance of pyrimidine-based compounds in targeting kinases and other enzymes involved in cancer pathways. The reactivity of the chloromethyl group allows for easy conjugation with other biomolecules, such as peptides or sugars, thereby expanding its potential applications in drug design.

Moreover, the structural features of 4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl) contribute to its stability and solubility characteristics, which are crucial factors in pharmaceutical formulations. The isobutyl group enhances lipophilicity, facilitating membrane permeability, while the pyrimidinone core provides a rigid framework that can be optimized for binding affinity. These properties make it a promising candidate for further development into therapeutic agents.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing analogs with improved potency and selectivity. These computational approaches are complemented by experimental techniques such as NMR spectroscopy and X-ray crystallography, which have been instrumental in elucidating the structure-activity relationships (SAR) of pyrimidine derivatives.

The synthesis of 4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl) involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. The introduction of the chloromethyl group can be achieved through various methods, including chlorination reactions or nucleophilic substitution on pre-functionalized pyrimidines. Similarly, the incorporation of the isobutyl group can be accomplished via alkylation reactions. These synthetic strategies are well-documented in the literature and provide chemists with robust tools for constructing complex molecules.

In conclusion, 4(1H)-Pyrimidinone, 6-(chloromethyl)-2-(1-methylethyl) (CAS no. 35252-94-9) represents a significant compound in chemical biology with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for designing novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in the development of next-generation therapeutics.